Cas no 2137556-46-6 (N-(3-fluoroazetidin-3-yl)methylcyclopropanecarboxamide)

• Product Name: N-(3-fluoroazetidin-3-yl)methylcyclopropanecarboxamide
• CAS No: 2137556-46-6
• MF: C₈H₁₃FN₂O
• MW: 172.200025320053
• MDL: MFCD31601049
• CID: 5609004
• PubChem ID: 165949313
• Update Time: 2025-05-25

N-(3-fluoroazetidin-3-yl)methylcyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(3-fluoroazetidin-3-yl)methyl]cyclopropanecarboxamide
• EN300-843330
• 2137556-46-6
• N-(3-fluoroazetidin-3-yl)methylcyclopropanecarboxamide

• MDL： MFCD31601049
• Inchi： 1S/C8H13FN2O/c9-8(3-10-4-8)5-11-7(12)6-1-2-6/h6,10H,1-5H2,(H,11,12)
• InChI Key： PGZFXVSXULTMQK-UHFFFAOYSA-N
• SMILES： FC1(CNC(C2CC2)=O)CNC1

Computed Properties

• Exact Mass: 172.10119120g/mol
• Monoisotopic Mass: 172.10119120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 41.1Ų

Additional information on N-(3-fluoroazetidin-3-yl)methylcyclopropanecarboxamide

N-(3-Fluoroazetidin-3-yl)methylcyclopropanecarboxamide: A Comprehensive Overview

N-(3-Fluoroazetidin-3-yl)methylcyclopropanecarboxamide, also known by its CAS number 2137556-46-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropane ring with a fluoroazetidine moiety, making it a promising candidate for various applications in drug discovery and development.

The chemical structure of N-(3-Fluoroazetidin-3-yl)methylcyclopropanecarboxamide is notable for its compact and rigid framework. The cyclopropane ring contributes to the molecule's stability and potential bioactivity, while the fluoroazetidine group introduces electronic and steric effects that can enhance binding affinity to target proteins. Recent studies have highlighted the importance of such structural features in modulating the pharmacokinetic properties of small molecules, making this compound a valuable tool for exploring novel therapeutic agents.

From a synthetic perspective, the preparation of N-(3-Fluoroazetidin-3-yl)methylcyclopropanecarboxamide involves a series of well-established organic reactions. The synthesis typically begins with the formation of the azetidine ring, followed by fluorination and subsequent coupling reactions to introduce the cyclopropane carboxamide group. Researchers have recently optimized these steps to improve yield and purity, leveraging advancements in catalytic methods and green chemistry principles.

In terms of pharmacology, this compound has shown potential as an inhibitor of certain enzymes and receptors. Preclinical studies have demonstrated its ability to modulate key signaling pathways involved in inflammation, neurodegenerative diseases, and cancer. For instance, a 2023 study published in Journal of Medicinal Chemistry reported that N-(3-Fluoroazetidin-3-yl)methylcyclopropanecarboxamide exhibits selective inhibition of a specific kinase, suggesting its utility in developing targeted therapies.

The unique combination of structural features in this compound also makes it an attractive candidate for exploring new drug delivery systems. Its small molecular size and lipophilic properties enable efficient penetration across biological membranes, which is crucial for achieving therapeutic concentrations in target tissues. Ongoing research is focused on optimizing its pharmacokinetic profile to enhance bioavailability and reduce potential toxicity.

Moreover, computational modeling has played a pivotal role in understanding the interactions between N-(3-Fluoroazetidin-3-yl)methylcyclopropanecarboxamide and its biological targets. Advanced molecular docking studies have provided insights into the binding modes and key residues responsible for ligand recognition. These findings are instrumental in guiding further optimization efforts aimed at improving potency and selectivity.

In conclusion, N-(3-Fluoroazetidin-3-yl)methylcyclopropanecarboxamide represents a compelling example of how structural diversity can be harnessed to design innovative therapeutic agents. With ongoing research uncovering new applications and mechanisms of action, this compound continues to be a focal point in both academic and industrial settings. Its potential as a lead compound for drug development underscores the importance of exploring novel chemical entities with unique structural attributes.